Coumarinolignans

Coumarinolignans are a unique class of natural products that combine the structural features of coumarins and lignans, two major classes of phytochemicals. These compounds are primarily found in plants such as *Coptis chinensis* (Chinese goldthread) and *Magnolia officinalis* (yulangmu). Coumarinolignans exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, antitumor, and antimicrobial properties. Their structural diversity allows for the exploration of various pharmacological applications. For instance, these compounds have been studied for their potential in treating inflammatory diseases due to their ability to inhibit pro-inflammatory cytokine production. Additionally, coumarinolignans have shown promising results in cancer research as they can induce apoptosis and inhibit cell proliferation. Due to their complex structure and biological versatility, coumarinolignans continue to be a focus of natural product research for the development of novel therapeutic agents.